Cas no 2172510-80-2 (1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine)

• Product Name: 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine
• CAS No: 2172510-80-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6512671
• PubChem ID: 165864257
• Update Time: 2025-06-26

1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine
• EN300-1273797
• 2172510-80-2

• Inchi： 1S/C14H20N2O/c1-10-13(6-8-17-10)15-12-3-4-14-11(9-12)5-7-16(14)2/h3-4,9-10,13,15H,5-8H2,1-2H3
• InChI Key： SIHAQOKGJYLQTH-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)NC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine

Introduction to 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine (CAS No. 2172510-80-2)

1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine, with the CAS number 2172510-80-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine is characterized by a substituted indole ring system and a methyloxolan moiety. The indole ring is a common scaffold in many bioactive molecules, and its substitution patterns can significantly influence the compound's pharmacological profile. The methyloxolan group, on the other hand, adds structural complexity and may contribute to the compound's unique biological activities.

Recent studies have explored the potential of 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses.

In addition to its anti-inflammatory properties, 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine has shown promise in neuroprotective applications. A study conducted at the University of California, San Francisco, demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The neuroprotective effects were attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The pharmacokinetic properties of 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine have also been investigated. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further preclinical and clinical development. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

To further understand the potential therapeutic applications of 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine, ongoing research is focusing on optimizing its structure through medicinal chemistry approaches. Structure/activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activities and to develop more potent and selective analogs.

In conclusion, 1-methyl-N-(2-methyloxolan-3-yl)-2,3-dihydro-1H-indol-5-amine (CAS No. 2172510-80-2) represents a promising lead compound with potential applications in treating inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.